1-[3-(difluoromethoxy)benzyl]piperidin-2-one

• IUPAC Name: 1-[[3-(difluoromethoxy)phenyl]methyl]piperidin-2-one
• InChI: InChI=1S/C13H15F2NO2/c14-13(15)18-11-5-3-4-10(8-11)9-16-7-2-1-6-12(16)17/h3-5,8,13H,1-2,6-7,9H2
• InChI Key: DJSHBPDYUMGJKW-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(=O)C1)CC2=CC(=CC=C2)OC(F)F
• Molecular Formula: C13H15F2NO2
• Molecular Weight: 255.26 g/mol

Description

1-[3-(difluoromethoxy)benzyl]piperidin-2-one, also known as DF-MPO, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DF-MPO is a derivative of piperidin-2-one and contains a difluoromethoxybenzyl group, which makes it unique from other piperidin-2-one derivatives.

Scientific Research Applications

1-[3-(difluoromethoxy)benzyl]piperidin-2-one has been studied for its potential therapeutic applications in various fields, including neuroscience, pharmacology, and medicinal chemistry. 1-[3-(difluoromethoxy)benzyl]piperidin-2-one has been shown to have anxiolytic, anti-inflammatory, and analgesic effects in animal models, making it a potential candidate for the treatment of anxiety disorders, chronic pain, and inflammation-related diseases.

Mechanism of Action

The exact mechanism of action of 1-[3-(difluoromethoxy)benzyl]piperidin-2-one is still under investigation. However, it is believed that 1-[3-(difluoromethoxy)benzyl]piperidin-2-one acts on the central nervous system by modulating the activity of neurotransmitters, such as dopamine, serotonin, and GABA. 1-[3-(difluoromethoxy)benzyl]piperidin-2-one has also been shown to have an affinity for the sigma-1 receptor, which is involved in various physiological processes, including pain perception, mood regulation, and neuroprotection.
Biochemical and Physiological Effects:
1-[3-(difluoromethoxy)benzyl]piperidin-2-one has been shown to have several biochemical and physiological effects in animal models. 1-[3-(difluoromethoxy)benzyl]piperidin-2-one has been shown to increase the levels of GABA and decrease the levels of glutamate in the brain, which may contribute to its anxiolytic and analgesic effects. 1-[3-(difluoromethoxy)benzyl]piperidin-2-one has also been shown to decrease the levels of pro-inflammatory cytokines, such as TNF-α and IL-6, suggesting its potential anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

1-[3-(difluoromethoxy)benzyl]piperidin-2-one has several advantages for lab experiments. 1-[3-(difluoromethoxy)benzyl]piperidin-2-one is stable under normal laboratory conditions and can be easily synthesized using standard laboratory equipment. 1-[3-(difluoromethoxy)benzyl]piperidin-2-one has also been shown to have low toxicity and is well-tolerated in animal models. However, 1-[3-(difluoromethoxy)benzyl]piperidin-2-one has some limitations, such as its limited solubility in water, which may affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for the study of 1-[3-(difluoromethoxy)benzyl]piperidin-2-one. One potential direction is to investigate the potential therapeutic applications of 1-[3-(difluoromethoxy)benzyl]piperidin-2-one in human clinical trials, particularly for the treatment of anxiety disorders, chronic pain, and inflammation-related diseases. Another direction is to investigate the molecular targets of 1-[3-(difluoromethoxy)benzyl]piperidin-2-one, particularly the sigma-1 receptor, and its potential role in various physiological processes. Additionally, further optimization of the synthesis method and structural modification of 1-[3-(difluoromethoxy)benzyl]piperidin-2-one may lead to the development of more potent and selective derivatives.
In conclusion, 1-[3-(difluoromethoxy)benzyl]piperidin-2-one is a promising chemical compound that has potential therapeutic applications in various fields. The synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of 1-[3-(difluoromethoxy)benzyl]piperidin-2-one have been discussed in this paper. Further research is needed to fully understand the potential of 1-[3-(difluoromethoxy)benzyl]piperidin-2-one as a therapeutic agent.

Synthesis Methods

1-[3-(difluoromethoxy)benzyl]piperidin-2-one can be synthesized using a multi-step process that involves the reaction of piperidin-2-one with difluoromethoxybenzyl bromide in the presence of a base. The resulting product is then purified using column chromatography. The yield of 1-[3-(difluoromethoxy)benzyl]piperidin-2-one can be improved by optimizing the reaction conditions, such as the reaction time, temperature, and concentration of reactants.